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Compound Focus: Lactamide

CAS No.: 2043-43-8

Cat. No.: S532337

Lactamide: Basic Properties & Storage

The table below summarizes the key physical and chemical information for Lactamide, which forms the

basis for its storage conditions.

Property Specification

CAS RN 2043-43-8 [1] [2]

Molecular Formula CsH7NO:2 [1] [2]

Molecular Weight 89.09 g/mol [1] [2]

Physical White to almost white powder to crystal [2]

Appearance

Melting Point 77°C to 80°C [2]

Recommended Room temperature, in a cool and dark place (<15°C is recommended); store
Storage under inert gas [2]. Hygroscopic [2].

Storage Conditions & Handling
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Adhering to the following storage and handling conditions is critical for maintaining Lactamide's stability in

a laboratory setting.

Aspect

Recommendation

Temperature

Environment

Humidity
Control

Light Sensitivity

Incompatibilities

Safe Handling

Store at room temperature. A cool place below 15°C is recommended [2].

Store under an inert gas [2].

Due to its hygroscopic nature, it must be protected from moisture [2]. Store in a
tightly closed container [1].

Store in a dark place [2].

Oxidizing agents, reducing agents, and water [1].

Avoid contact with skin and eyes. May cause skin irritation and serious eye
irritation. Wear protective gloves and eye/face protection [1].

Determining Shelf Life Through Stability Studies

For a chemical like Lactamide, the shelf life is determined empirically through stability studies, as there is

no pre-defined expiration date. The following workflow outlines the core process for conducting these

studies, which is a standard practice in pharmaceutical development [3].
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Detailed Experimental Protocol for Stability Testing
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Based on the workflow above, here is a detailed methodology for conducting a stability study to determine

Lactamide's shelf life [3] [4].

¢ Define Key Attributes to Monitor:

o Purity: The primary indicator of stability. A drop in purity below a pre-set specification (e.g.,
from >98.0% to <95.0%) would indicate the end of shelf life [2].

o Appearance: Monitor for any physical changes, such as discoloration or clumping due to
moisture absorption [2] [4].

o Melting Point: A significant shift from the specified range (77-80°C) can indicate chemical
degradation [2].

e Select Testing Methods:

o Purity Analysis: Use a validated High-Performance Liquid Chromatography (HPLC) method,
similar to those used for other sensitive compounds like 3-lactam antibiotics [5]. The method
should be able to separate and quantify Lactamide from any degradation products.

o Appearance: Visual inspection against a white background under controlled lighting.

o Melting Point: Determine using a calibrated melting point apparatus.

¢ Set Storage Conditions & Testing Frequency:

o Long-term Testing: Store samples at the recommended condition of 25°C £ 2°C and 60% RH

* 5% RH [3]. This simulates the actual storage environment.
o Accelerated Testing: Store additional samples at 40°C + 2°C and 75% RH £ 5% RH [3]. This

stresses the material to rapidly predict degradation patterns.
o Testing Intervals: Test the samples initially, at 3, 6, and 9 months for accelerated conditions,

and at 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term conditions [3].

Frequently Asked Questions (FAQs)

Q1: What is the typical shelf life of Lactamide? There is no universally defined shelf life. It is specific to
the manufacturing batch and storage conditions. The supplier's Certificate of Analysis (CoA) may provide a

suggested retest date. For critical applications, you should establish the shelf life internally via the stability

studies outlined above [4].

Q2: How should I handle Lactamide if it has been exposed to moisture? If you suspect moisture

exposure (e.g., the powder appears clumped), the material should be considered potentially degraded. Do not
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use it for critical experiments. Visually inspect it and check its melting point. For purity-critical work, it is

safest to discard the material.

Q3: What is the best way to package Lactamide for long-term storage? For maximum stability, store
Lactamide in an opaque glass container sealed under an inert gas (e.g., nitrogen or argon) with a desiccant

pack to control moisture. Always keep the container tightly closed [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
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